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Compound of Interest

Compound Name:
2-(4-hydroxy-1H-indol-1-yl)acetic

acid

Cat. No.: B14878991

Get Quote

Executive Summary
4-Hydroxyindole-3-acetic acid (4-HIAA) is a critical phenolic indole metabolite, primarily utilized

as a biomarker for psilocybin and psilocin pharmacokinetics. Its core structure—an electron-

rich indole ring substituted with a hydroxyl group at C4 and an acetic acid moiety at C3—

renders it highly susceptible to oxidative degradation.

4-Hydroxyindole-1-acetic acid, the N-substituted isomer, is less common in nature but serves

as a synthetic building block. Its stability profile differs significantly due to the blockage of the

pyrrole nitrogen, preventing specific degradation pathways common to the 3-isomer.

Physicochemical Profile
The following data focuses on the biologically relevant 3-isomer (4-HIAA), with comparative

notes for the 1-isomer where applicable.
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Property
4-Hydroxyindole-3-acetic
acid (4-HIAA)

4-Hydroxyindole-1-acetic
acid (Synthetic)

CAS Number 56395-08-5
Not widely listed; Custom

Synthesis

Molecular Formula C₁₀H₉NO₃ C₁₀H₉NO₃

Molecular Weight 191.18 g/mol 191.18 g/mol

Appearance
Off-white to beige crystalline

solid
Off-white solid

Solubility

Soluble in DMSO, Methanol,

Ethanol. Poor in water (neutral

pH).

Soluble in organic solvents

(DCM, EtOAc).

pKa (Acid) ~4.76 (Carboxylic acid)
~3.8–4.2 (N-acetic acid is

more acidic)

pKa (Phenol) ~9.9–10.4 (4-OH group) ~9.9–10.4 (4-OH group)

UV 223 nm, 268 nm, 280-290 nm

(shoulder)

Similar indole absorption

profile

Key Structural Differentiator
3-Isomer (4-HIAA): The C3-acetic acid group leaves the indole nitrogen (N1) free. This N-H

bond is crucial for hydrogen bonding but also makes the ring more electron-rich and

susceptible to electrophilic attack/oxidation.

1-Isomer (N-substituted): The acetic acid is attached to N1. This removes the N-H bond,

lowering the pKa of the carboxylic acid (due to the electron-withdrawing indole ring) and

preventing N-oxidation, though the 4-OH group remains a site for oxidation.

Stability & Degradation Mechanisms
The 4-hydroxy substitution makes these indoles exceptionally electron-rich, significantly

reducing their stability compared to unsubstituted indole-acetic acid (IAA).

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14878991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Oxidative Instability (The "Pink/Black" Shift)
Upon exposure to air (oxygen) and light, 4-HIAA undergoes rapid oxidation. The 4-hydroxyl

group facilitates the formation of quinone imine intermediates, which polymerize to form

insoluble melanin-like pigments (often turning solutions pink, then dark brown/black).

Trigger: Basic pH (>8.0) accelerates this process by deprotonating the phenol (phenolate is

more reactive).

Mechanism: Radical formation at the C4-oxygen leads to delocalization across the indole

ring, resulting in oxidative coupling.

Photolytic Degradation
Indoles are photosensitive. UV light exposure (254 nm and 365 nm) promotes:

Decarboxylation: Loss of CO₂ to form 4-hydroxyskatole (methylindole).

Ring Cleavage: Oxidative opening of the pyrrole ring (less common in mild conditions but

possible under high UV).

Stability Diagram (DOT)
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Click to download full resolution via product page

Figure 1: Primary degradation pathways for 4-hydroxyindole-3-acetic acid showing oxidation

and decarboxylation risks.

Handling & Storage Protocols
To maintain integrity for analytical or synthetic use, strictly adhere to the following "Cold-Dark-

Inert" protocol.

Storage Requirements
Temperature: Store neat powder at -20°C (long term) or -80°C (indefinite).

Atmosphere: Store under Argon or Nitrogen. The 4-OH group is air-sensitive.

Container: Amber glass vials (UV protection) with Teflon-lined caps.

Solution Handling (Critical for Analysis)
When preparing stock solutions (e.g., for HPLC/MS):

Solvent: Use Methanol or Acetonitrile with 0.1% Formic Acid. Acidic pH stabilizes the phenol.

Antioxidant: Add Ascorbic Acid (1 mg/mL) or Sodium Metabisulfite to aqueous buffers to

prevent oxidation during processing.

Time Window: Analyze samples within 8 hours if kept at 4°C. Flash freeze if holding longer.

Synthesis & Metabolic Context
Metabolic Pathway (Psilocybin)
4-HIAA is the terminal metabolite of psilocybin.

Pathway: Psilocybin (PO4 ester)

Psilocin (4-OH)

Psilocin-O-glucuronide OR 4-HIAA (via MAO/Aldehyde Dehydrogenase).
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Relevance: 4-HIAA levels in plasma/urine correlate with psilocybin ingestion but do not

contribute to psychoactivity.

Synthetic Route (1-Acetic Acid Isomer)
If your interest lies in the 1-acetic acid derivative (N-alkylation), the synthesis differs from the

biological metabolite.

Protocol for N-Alkylation (1-Isomer Synthesis):

Starting Material: 4-Benzyloxyindole (Protection of 4-OH is mandatory).

Deprotonation: Treat with NaH (Sodium Hydride) in DMF at 0°C.

Alkylation: Add tert-butyl bromoacetate. (N-alkylation occurs preferentially over C3 if C3 is

unsubstituted).

Deprotection:

Step A: Hydrogenolysis (H₂/Pd-C) to remove Benzyl group

restores 4-OH.

Step B: Acid hydrolysis (TFA) to remove tert-butyl ester

yields acid.

Analytical Methods (HPLC-MS/MS)
Target: 4-HIAA in Plasma/Media.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14878991?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Condition

Column
C18 Reverse Phase (e.g., Waters HSS T3), 1.8

µm particle size.

Mobile Phase A
Water + 0.1% Formic Acid + 1mM Ammonium

Formate.

Mobile Phase B Acetonitrile + 0.1% Formic Acid.

Detection
MS/MS (ESI Negative Mode). Phenolic acids

ionize well in negative mode.

MRM Transition
m/z 190

146 (Loss of CO₂).

Retention
4-HIAA elutes before Psilocin due to the polar

carboxylic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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